Cas no 824394-54-9 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-)
824394-54-9 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-
CAS No:824394-54-9
MF:C16H12N4
MW:260.29328250885
CID:691874
PubChem ID:11345985
Update Time:2025-04-19
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-
- 2-[2-(1H-imidazol-2-yl)phenyl]-1H-benzimidazole
- SCHEMBL13203396
- DTXSID50463080
- 824394-54-9
-
- Inchi: 1S/C16H12N4/c1-2-6-12(11(5-1)15-17-9-10-18-15)16-19-13-7-3-4-8-14(13)20-16/h1-10H,(H,17,18)(H,19,20)
- InChI Key: PCSGGIHZZMPECM-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1C1=CC=CC=C1C1=NC=CN1
Computed Properties
- Exact Mass: 260.106196400g/mol
- Monoisotopic Mass: 260.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 57.4Ų
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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